Copper chromite

Specification

• CAS No.: 12053-18-8
• Molecular Formula: CrCuO
• Molecular Weight: 131.54 g/mol
• IUPAC Name: oxocopper;oxo(oxochromiooxy)chromium
• Standard InChI: InChI=1S/Cr.Cu.O
• Standard InChI Key: HFORGINKVIYNFC-UHFFFAOYSA-N
• SMILES: O=[Cr]O[Cr]=O.O=[Cu].O=[Cu]
• Canonical SMILES: [O].[Cr].[Cu]

Introduction

Physical and Chemical Properties

Physical Properties

Copper chromite possesses distinct physical characteristics that make it valuable for various applications. Table 1 summarizes these properties:

Property	Value
Appearance	Brown to black powder
Crystal Structure	Tetragonal
Density	5.4 g/cm³
Vapor Pressure	0-0.08 Pa at 190-200°C
Solubility	Insoluble in water, dilute acids, concentrated HCl
Form	Powder
These physical characteristics contribute to the stability and functionality of copper chromite, particularly in catalytic applications where surface properties are crucial.

Chemical Behavior

The chemical behavior of copper chromite is characterized by its thermal stability and redox properties. When heated to elevated temperatures (above 900°C), it decomposes to form cupric chromate(II) (CuCrO2) and chromium(VI) oxide (CrO3). This thermal decomposition profile is important for understanding its stability limits in high-temperature applications.
X-ray photoelectron spectroscopy (XPS) studies on barium-promoted copper chromite catalysts have revealed interesting redox behavior. Research has shown complete reduction of copper atoms from oxidation state +2 to +1 during heat treatments, while chromium atoms are reduced to oxidation state +3 only to a small degree. This behavior is attributed to the presence of barium, which acts as a promoter in the catalyst.

Preparation Methods

Traditional Synthesis Approaches

Several established methods exist for the synthesis of copper chromite:

• Thermal decomposition: Copper chromite is obtained by heating copper chromate (CuCrO4) at approximately 400°C. This process involves the evolution of oxygen, resulting in the formation of copper chromite.

• Adkins catalyst preparation: A mixture of copper oxide and copper chromite is prepared by combining aqueous solutions of copper nitrate, sodium dichromate, and ammonium hydroxide. The resulting orange precipitate of copper ammonium chromate is dried and heated below 400°C to obtain the final product.

• Calcination method: High-temperature calcination of copper(II) oxide and chromium(III) oxide is also employed to synthesize copper chromite, particularly when specific structural properties are desired.

Novel Preparation Techniques

Recent research has explored advanced approaches to synthesize copper chromite with enhanced properties. A hydrothermal method has been developed using CuCl2·2H2O and CrCl3·3H2O as precursors. In this approach:

• The chromium source solution is added drop-wise to the copper source solution under magnetic stirring.

• After 15 minutes of stirring, the mixture is sealed in a Teflon-lined stainless steel autoclave and maintained at 120°C for 6 hours.

• The resulting precipitate is filtered, washed with ethanol and distilled water, air-dried, and calcined at 400°C for 3 hours.
  This method produces highly uniform sphere-like nanostructures of copper chromite with enhanced photocatalytic properties.

Factors Affecting Synthesis Quality

Several parameters influence the synthesis of copper chromite and significantly affect the properties of the final product:

Factor	Effect
Reaction Temperature	Higher temperatures (150-180°C) lead to larger grain size and less uniform structures
Reaction Duration	Affects crystallinity and particle size
Surfactant Type	Influences morphology and size of copper chromite particles
Calcination Temperature	Affects the oxidation states of copper and chromium
Promoter Addition	Modifies redox behavior and catalytic properties
Research indicates that the synthesis at 120°C produces very uniform sphere-like nanostructures, while increasing the temperature to 150°C and 180°C results in less uniform structures with larger grain sizes. This relationship between synthesis conditions and morphology is crucial for tailoring copper chromite for specific applications.

Applications

Catalytic Applications

Copper chromite is primarily valued for its exceptional catalytic properties, particularly in hydrogenation reactions. Its ability to selectively hydrogenate functional groups in both aliphatic and aromatic compounds makes it a valuable catalyst in various chemical transformations. The catalyst demonstrates high activity for the hydrogenation of carbonyl groups while leaving other functional groups unaffected, a property that is highly valuable in selective organic transformations.

Industrial Uses

In industrial settings, copper chromite finds extensive applications in various chemical processes:

Application	Process
Alcohol Production	Reduction of furfural to furfuryl alcohol
Alcohol Synthesis	Reduction of butyraldehyde to 1-butanol
Olefin Chemistry	Partial reduction of conjugated dienes to monoenes
Oil Processing	Selective reduction of carbonyl groups in vegetable oils
Biomass Conversion	Hydrogenolysis of cellulose
Combustion Control	Catalyst for controlling burn rate
These industrial applications highlight the versatility and importance of copper chromite in various chemical manufacturing processes, particularly in the production of alcohols, olefins, and the processing of oils and biomass.

Environmental Applications

Copper chromite catalysts have gained attention in environmental applications, particularly in the incineration of organic air pollutants. As environmental safety becomes increasingly important, the use of copper chromite in catalytic oxidation processes for the removal of volatile organic compounds (VOCs) and other air pollutants has expanded.
The catalytic activity of copper chromite in these environmental applications can be enhanced by the addition of promoters such as barium. These promoted catalysts show improved performance in the oxidation of organic pollutants, contributing to more efficient air pollution control systems.

Recent Research Developments

Photocatalytic Properties

Recent studies have investigated the photocatalytic properties of copper chromite, particularly in novel nanostructured forms. Research has shown that copper chromite nanostructures synthesized through hydrothermal methods exhibit enhanced photocatalytic activity compared to conventionally prepared copper chromite.
The photocatalytic performance is influenced by the morphology and size of the copper chromite particles. Uniform sphere-like nanostructures synthesized at 120°C have demonstrated superior photocatalytic activity compared to less uniform structures synthesized at higher temperatures.

Promoter Effects

Regulatory Agency	Exposure Limit	Reference
ACGIH TLV	TWA: 1 mg/m³
OSHA PEL	(Vacated) Ceiling: 0.1 mg/m³
NIOSH	IDLH: 100 mg/m³, IDLH: 15 mg/m³
UK	STEL: 2 mg/m³ (15 min), TWA: 1 mg/m³ (8 hr)
Compliance with these regulatory guidelines is essential for ensuring workplace safety when handling copper chromite.